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Compound of Interest

Compound Name: Cyproterone acetate-d3

Cat. No.: B12420027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Cyproterone
acetate-d3. Given that Cyproterone acetate-d3 is an isotopically labeled variant of
Cyproterone acetate, its chemical and toxicological properties are considered to be nearly
identical. The data presented herein is primarily based on the safety data sheets (SDS) of the
non-deuterated Cyproterone acetate, a well-documented compound. This guide is intended to
provide essential safety information for handling this compound in a laboratory or research
setting.

Section 1: Chemical and Physical Properties

Cyproterone acetate-d3 is a synthetic steroidal antiandrogen and progestin.[1][2] The
deuterated form is commonly used as an internal standard in analytical and pharmacokinetic
research.[3]
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Property Value Source
(2aR,3aS,3bS,3cS,5aS,6R,8a
S,8bR)-6-Acetyl-10-chloro-
3b,5a- dimethyl-2-oxo-
) 2,2a,3,3a,3b,3c,4,5,5a,6,7,8,8
Chemical Name [4]
a,8b-
tetradecahydrocyclopentala]cy
clopropalg]phenanthren-6-yl
acetate-d3
Molecular Formula C24H26D3CIO4 [4115][6]
Molecular Weight 419.96 g/mol [11061[7]
CAS Number (Unlabeled) 427-51-0 [718]
Appearance White crystalline powder [9]
N Soluble in Acetonitrile. Does
Solubility o [7109]
not mix with water.
Store at 2-8°C. Keep in a dark,
Storage [71[9][10]

dry, and well-ventilated place.

Section 2: Hazard Identification and Toxicological

Data

Cyproterone acetate is classified as a hazardous substance.[9] It is suspected of causing

cancer and may damage fertility or the unborn child.[11][12] It may also cause harm to breast-

fed children and may cause damage to organs through prolonged or repeated exposure.[11]

[13]

Acute Toxicity Data (for Cyproterone Acetate)
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Route of .
. . Species Dose (LD50) Source

Administration

Oral Rat >5000 mg/kg [9]

Oral Mouse >5000 mg/kg [9]
Intraperitoneal Rat 565 mg/kg [9]
Subcutaneous Rat >5000 mg/kg [9]
Subcutaneous Mouse >5000 mg/kg [9]

Health Hazards:

Carcinogenicity: Suspected of causing cancer (Category 2).[11][12][14]

Reproductive Toxicity: May damage fertility or the unborn child (Category 1A/1B).[11][12][14]
May cause harm to breast-fed children.[11][13]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure (Category 2).[11][14]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[11][15]
Environmental Hazards:

 Toxic to aquatic life with long-lasting effects.[11][13]

Section 3: Experimental Protocols and Handling

While specific experimental protocols are not detailed in safety data sheets, the toxicological
data is derived from standardized tests. For instance, acute toxicity is typically determined
using methods like the OECD Guidelines for the Testing of Chemicals.

Safe Handling Workflow

The following diagram outlines the recommended workflow for safely handling Cyproterone
acetate-d3 in a laboratory setting.
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Safe Handling Workflow for Cyproterone Acetate-d3

Preparation

Review SDS and SOPs

'

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Ha%ling

Work in a well-ventilated area
or fume hood

'

Avoid dust formation

'

Weigh and handle with care

Post-H%ndling

Decontaminate work surfaces

'

Dispose of waste in
accordance with regulations

'

Remove and dispose of gloves

l

Wash hands thoroughly
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Caption: Recommended workflow for the safe handling of Cyproterone acetate-d3.
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Section 4: Personal Protective Equipment (PPE) and
Emergency Procedures

The potential health hazards associated with Cyproterone acetate-d3 necessitate the use of
appropriate personal protective equipment and awareness of emergency procedures.

Hazard-PPE Relationship

The following diagram illustrates the relationship between the identified hazards and the
recommended personal protective equipment.

Hazard and PPE Relationship

Identified Hazards

Inhalation Hazard Eye Contact Hazard Skin Contact Hazard Ingestion Hazard

Recommended PPE

Respiratory Protection Safety Goggles/ Lab Coat/ :
(e.g., FFP3 filter) Face Shield Protective Clothing FEAELR ElEs

Click to download full resolution via product page

Caption: Relationship between hazards and recommended personal protective equipment.

First Aid Measures

+ Eye Contact: Immediately flush eyes with plenty of water.[4]
o Skin Contact: Wash off with soap and plenty of water.[4]

« Ingestion: If swallowed, seek medical assistance.[4]
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 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[4]

Section 5: Biological Signaling and Mechanism of
Action

Cyproterone acetate acts as an anti-androgen by blocking androgen receptors.[1][16] It also
possesses progestational properties.[16] Its mechanism of action involves competitively
inhibiting the binding of androgens like testosterone and dihydrotestosterone to their receptors,
thereby preventing their biological effects.

Simplified Signaling Pathway Inhibition

The diagram below provides a simplified representation of how Cyproterone acetate interferes
with androgen signaling.

Simplified Androgen Receptor Signaling Inhibition
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Caption: Inhibition of androgen receptor signaling by Cyproterone acetate.
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Section 6: Storage and Disposal

Storage: Store in a tightly closed container in a dry and well-ventilated place.[10] Keep
refrigerated. Observe manufacturer's recommendations for storing and handling.[9][10]

Disposal: Dispose of this material and its container in accordance with all applicable federal,
state, and local regulations.[10]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Safety Data Sheet (SDS) provided by the manufacturer. Researchers should
always consult the original SDS for the most accurate and up-to-date information before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety Data Sheet: Cyproterone Acetate-d3 - A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420027#safety-data-sheet-for-cyproterone-
acetate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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